Cas no 2229382-72-1 (tert-butyl N-1-amino-3-(naphthalen-1-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(naphthalen-1-yl)propan-2-ylcarbamate
• CAS No: 2229382-72-1
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 6437748
• PubChem ID: 165709350
• Update Time: 2025-10-25

tert-butyl N-1-amino-3-(naphthalen-1-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(naphthalen-1-yl)propan-2-ylcarbamate
• tert-butyl N-[1-amino-3-(naphthalen-1-yl)propan-2-yl]carbamate
• EN300-1889714
• 2229382-72-1

• Inchi： 1S/C18H24N2O2/c1-18(2,3)22-17(21)20-15(12-19)11-14-9-6-8-13-7-4-5-10-16(13)14/h4-10,15H,11-12,19H2,1-3H3,(H,20,21)
• InChI Key： ORUBQYRZERFIIV-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=CC=C2C=CC=CC=12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 300.183778013g/mol
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(naphthalen-1-yl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-amino-3-(naphthalen-1-yl)propan-2-ylcarbamate (CAS No. 2229382-72-1)

The compound tert-butyl N-1-amino-3-(naphthalen-1-yl)propan-2-ylcarbamate, identified by its CAS No. 2229382-72-1, is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. This carbamate derivative features a naphthalene moiety, which is known for its aromatic properties and versatility in drug design. The presence of the tert-butyl group enhances the compound's stability, making it a valuable intermediate in the development of bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential role in modulating biological pathways and its utility in peptide synthesis.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-amino-3-(naphthalen-1-yl)propan-2-ylcarbamate has surged, driven by advancements in medicinal chemistry and drug discovery. The compound's unique structure allows it to serve as a building block for protease inhibitors and kinase modulators, which are critical in treating diseases such as cancer and inflammatory disorders. Its CAS No. 2229382-72-1 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial research. Additionally, the compound's compatibility with green chemistry principles has made it a subject of interest for sustainable synthesis methods.

One of the key trends in the chemical industry is the focus on structure-activity relationships (SAR), and tert-butyl N-1-amino-3-(naphthalen-1-yl)propan-2-ylcarbamate is no exception. Its naphthalene core contributes to hydrophobic interactions, while the carbamate group offers hydrogen-bonding capabilities, making it a versatile scaffold for drug design. Researchers are also exploring its potential in bioconjugation and click chemistry, where its reactive sites can be leveraged for targeted modifications. These applications align with the broader industry shift toward precision medicine and personalized therapeutics.

The synthesis of tert-butyl N-1-amino-3-(naphthalen-1-yl)propan-2-ylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and catalytic hydrogenation. Its CAS No. 2229382-72-1 is often referenced in patents and journal articles, underscoring its relevance in intellectual property and innovation. Furthermore, the compound's physicochemical properties, such as solubility and melting point, are critical for formulation scientists working on drug delivery systems. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, this compound is poised to play a pivotal role in future developments.

From an analytical perspective, tert-butyl N-1-amino-3-(naphthalen-1-yl)propan-2-ylcarbamate is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and identity, which are essential for regulatory compliance and reproducibility in research. The growing emphasis on quality by design (QbD) in pharmaceutical manufacturing has further elevated the importance of such analytical protocols. Moreover, the compound's CAS No. 2229382-72-1 is often associated with custom synthesis inquiries, highlighting its niche yet expanding market.

In conclusion, tert-butyl N-1-amino-3-(naphthalen-1-yl)propan-2-ylcarbamate (CAS No. 2229382-72-1) represents a fascinating intersection of chemistry and biology. Its structural features and functional groups make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its potential, this compound is likely to remain a topic of interest in both academic and industrial settings. Whether in drug discovery, material science, or catalysis, its applications are as diverse as they are impactful.